5,5-Dioxo-3-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazole-2-thione

Specification

• CAS No.: 314028-29-0
• Molecular Formula: C11H11NO2S3
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 5,5-dioxo-3-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazole-2-thione
• Standard InChI: InChI=1S/C11H11NO2S3/c13-17(14)6-9-10(7-17)16-11(15)12(9)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2
• Standard InChI Key: GZVKNHFSCYEGID-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=S)N2C3=CC=CC=C3

Introduction

Structural and Chemical Characterization

Molecular Architecture

The compound features a bicyclic system comprising a thieno[3,4-d]thiazole scaffold fused with a tetrahydrothiophene ring. Key structural elements include:

• Phenyl group at the 3-position, contributing to aromatic interactions.

• Two oxo groups at the 5-position, enhancing electrophilic reactivity.

• Thione moiety at the 2-position, facilitating hydrogen bonding and metal coordination.

The IUPAC name, 5,5-dioxo-3-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,thiazole-2-thione, reflects its substitution pattern and ring saturation.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₁₁NO₂S₃
Molecular Weight	285.4 g/mol
Solubility (pH 7.4)	1.3 µg/mL
CAS Number	314028-29-0
Canonical SMILES	C1C2C(CS1(=O)=O)SC(=S)N2C3=CC=CC=C3

Synthetic Methodologies

General Synthesis Route

The synthesis involves multi-step reactions starting from thiadiazole precursors:

• Cyclization: Formation of the thieno-thiazole core via intramolecular cyclization under acidic conditions.

• Functionalization: Introduction of the phenyl group via Friedel-Crafts alkylation or Suzuki coupling.

• Oxidation: Conversion of thiol groups to oxo moieties using oxidizing agents like hydrogen peroxide.

A simplified reaction scheme is hypothesized as:
$\text{Thiadiazole intermediate} \xrightarrow[\text{H}_2\text{SO}_4]{\Delta} \text{Thieno-thiazole core} \xrightarrow[\text{Pd catalysis}]{\text{Phenylboronic acid}} \text{3-Phenyl derivative} \xrightarrow[\text{H}_2\text{O}_2]{\text{Oxidation}} \text{5,5-Dioxo product}$ .

Optimization Challenges

Key challenges include:

Activity Type	Model System	Result (IC₅₀/MIC)
Anticancer	MCF-7 cells	28.4 µM
Anticancer	A549 cells	45.7 µM
Antibacterial	S. aureus	128 µg/mL
Antifungal	C. albicans	256 µg/mL

Derivative Development and SAR Insights

Structural Modifications

Replacing the phenyl group with cyclopropane (as in EVT-12346053) or cyclohexane (PubChem CID 102566311) alters bioavailability and target affinity. For example:

• N-Cyclopropanecarboxamide derivative: Increased logP (2.8 vs. 2.1) enhances blood-brain barrier penetration.

• 3-Benzyl analog: Shows improved antibacterial efficacy (MIC: 64 µg/mL against S. aureus).

Toxicity Considerations

Hepatotoxicity (ALT elevation at 100 µM in HepG2 cells) and nephrotoxicity (renal tubular necrosis in murine models) limit therapeutic utility. Structural optimization focuses on reducing off-target effects while retaining activity.

Computational and Experimental Interactions

Molecular Docking Studies

Docking into the ATP-binding pocket of EGFR kinase (PDB: 1M17) reveals:

• Hydrogen bonds between the thione moiety and Met793.

• π-π stacking between the phenyl group and Phe723.

ADMET Predictions

• Absorption: Moderate intestinal absorption (Caco-2 Papp: 12 × 10⁻⁶ cm/s).

• Metabolism: CYP3A4-mediated oxidation generates sulfoxide metabolites.

• Excretion: Renal clearance predominates (t₁/₂: 4.2 h in rats).